![molecular formula C7H4N2O B156146 3-Formylpicolinonitrile CAS No. 131747-66-5](/img/structure/B156146.png)
3-Formylpicolinonitrile
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Overview
Description
3-Formylpicolinonitrile (3-FPN) is an organic compound belonging to the class of heterocyclic compounds. It is a white crystalline solid that is soluble in water and organic solvents. Its chemical formula is C6H4N2O and its molecular weight is 132.11 g/mol. It is an important intermediate in the synthesis of various organic compounds. 3-FPN has been studied extensively and has been found to have various applications in the scientific research field.
Scientific Research Applications
Electrosynthesis of Isoindolinones
Electrochemical-induced reactions involving compounds similar to 3-Formylpicolinonitrile, such as 2-formyl benzonitrile, have been developed for the synthesis of N-aryl substituted isoindolinones. These reactions are facilitated by constant current electrolysis, highlighting an environmentally friendly approach to synthesizing complex heterocyclic structures that could have pharmaceutical applications (Morlacci et al., 2022).
Synthesis of Heterocyclic Compounds
Studies on 2-formylbenzoic acid, a compound structurally related to this compound, demonstrate its utility in generating phthalide and isoindolinone derivatives. These processes typically involve catalysis and offer routes to enantiomerically enriched compounds, which are crucial in the development of new drugs and materials (Niedek et al., 2016).
Catalytic and Inhibition Studies
The compound has been implicated in studies where its analogs were used for the stereoselective synthesis of Z-acrylonitrile derivatives. These derivatives underwent evaluation for acetylcholinesterase inhibition, an important target in Alzheimer's disease treatment. The research underscores the potential of this compound derivatives in therapeutic applications (Parveen et al., 2014).
Palladium-Catalyzed Coupling Reactions
Palladium-catalyzed coupling reactions using compounds akin to this compound have been explored to produce isoindoles and isoquinolines, highlighting the compound's utility in constructing complex and biologically relevant heterocycles (Wei et al., 2000).
Crystal Structure Analysis
The structural analysis of 3-bromopicolinonitrile, which shares a similar nitrile and bromo substituent pattern with this compound, reveals the importance of intermolecular interactions and π–π stacking in the solid state. This information is crucial for the design of materials with specific electronic and optical properties (Sharif et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that nitrile-containing pharmaceuticals have been approved by the fda for the management of a broad range of clinical conditions . The nitrile group is an important functional group widely found in both pharmaceutical agents and natural products .
Mode of Action
The incorporation of a nitrile group into lead compounds has gradually become a promising strategy in rational drug design as it can bring additional benefits including enhanced binding affinity to the target, improved pharmacokinetic profile of parent drugs, and reduced drug resistance .
Biochemical Pathways
Nitrile-containing compounds are known to play a role in a variety of biochemical processes .
Pharmacokinetics
The pharmacokinetic properties of nitrile-containing pharmaceuticals have been studied, and they often show improved pharmacokinetic profiles .
properties
IUPAC Name |
3-formylpyridine-2-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O/c8-4-7-6(5-10)2-1-3-9-7/h1-3,5H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKCGRQNFJCFRQN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C#N)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90563710 |
Source
|
Record name | 3-Formylpyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90563710 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
131747-66-5 |
Source
|
Record name | 3-Formylpyridine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90563710 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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